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Compound of Interest

Compound Name: (+)-alpha-Pinene

Cat. No.: B032078 Get Quote

For immediate reference, (+)-alpha-Pinene is a flammable liquid and is very toxic to aquatic

life with long-lasting effects. It must be disposed of as hazardous waste.[1][2][3] Under no

circumstances should it be poured down the drain or mixed with general waste.[4][5][6] Always

consult your institution's Environmental Health and Safety (EHS) department for specific local

regulations.

This document provides a comprehensive guide for the safe and compliant disposal of (+)-
alpha-Pinene, tailored for researchers and laboratory professionals.

Immediate Safety and Hazard Identification
Before handling (+)-alpha-Pinene for disposal, it is crucial to be aware of its primary hazards. It

is classified as a flammable liquid, a skin and eye irritant, and may cause an allergic skin

reaction.[1][2] It is also harmful if swallowed and may be fatal if it enters the airways.

Environmentally, it is very toxic to aquatic life.[5][7]

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear safety glasses with side-shields or a face shield.[8]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected before use and disposed of properly after.[8][9]

Body Protection: Wear a lab coat.
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Respiratory Protection: Ensure work is conducted in a well-ventilated area, such as a

chemical fume hood, to avoid inhaling vapors.[8]

Quantitative Hazard and Transportation Data
The following table summarizes key quantitative data for (+)-alpha-Pinene, essential for waste

manifest forms and logistical planning.

Parameter Value Citation(s)

UN Number 2368 [8]

Hazard Class 3 (Flammable Liquid) [8][10]

Packing Group III [8]

Flash Point 32.2 °C (90.0 °F) Closed Cup [2]

Aquatic Toxicity (EC50)
0.475 mg/l (Aquatic

Invertebrates, 48h)
[5]

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for collecting and disposing of (+)-alpha-Pinene
waste.

Methodology for Waste Collection and Segregation:

Designate a Waste Container:

Use a chemically compatible and properly sealed container, clearly labeled as "Hazardous

Waste."[11]

The container must be in good condition, with a secure screw cap.[11]

Leave at least one inch of headroom to allow for vapor expansion.[11]

Label the Container:

The label must include:
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The words "Hazardous Waste."[11]

The full chemical name: "(+)-alpha-Pinene." Do not use abbreviations or formulas.[11]

Associated hazards (e.g., Flammable, Irritant, Environmental Hazard).[8][11]

The date the container becomes full.[11]

Segregate the Waste:

Do not mix (+)-alpha-Pinene with other waste streams, especially incompatible chemicals

like strong oxidizing agents.[6][9]

Keep halogenated and non-halogenated solvent waste separate if required by your

institution's waste management program.[6]

Store the Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA), such

as a ventilated cabinet or within a fume hood.[11]

The storage area should be away from heat, sparks, and open flames.[7][12]

Methodology for Accidental Spills:

Control Ignition Sources: Immediately remove all sources of ignition from the area (no

smoking, sparks, or open flames).[2][7]

Ensure Ventilation: Work in a well-ventilated area.

Contain the Spill: Prevent the spill from spreading or entering drains and waterways.[8][10]

Absorb the Liquid: Use an inert, non-combustible absorbent material such as sand,

vermiculite, or diatomaceous earth.[1][10]

Collect the Waste: Carefully collect the absorbent material using non-sparking tools and

place it into a designated, sealable container for hazardous waste disposal.[2][8]

Decontaminate the Area: Clean the spill area thoroughly.
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Dispose of Materials: Treat all contaminated materials (absorbent, gloves, etc.) as hazardous

waste and dispose of them accordingly.[1]

Final Disposal Workflow
The final disposal must be handled by a licensed professional waste disposal service.[8]

Arrange for Pickup: Contact your institution's EHS office to schedule a hazardous waste

pickup. Complete all required waste disposal forms.[6]

Professional Disposal: The licensed contractor will transport the waste for final disposal,

which is typically accomplished by burning in a chemical incinerator equipped with an

afterburner and scrubber.[8]

Contaminated Packaging: Empty containers that held (+)-alpha-Pinene must be treated as

hazardous waste and disposed of as the unused product.[8] Do not rinse into the sewer

system.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of (+)-alpha-Pinene.
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Caption: Workflow for the safe disposal of (+)-alpha-Pinene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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